(2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane

• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol
• IUPAC Name: (2S,4R)-2-(bromomethyl)-4-(2-nitrophenyl)oxolane
• InChI: InChI=1S/C11H12BrNO3/c12-6-9-5-8(7-16-9)10-3-1-2-4-11(10)13(14)15/h1-4,8-9H,5-7H2/t8-,9-/m0/s1
• InChI Key: CAMUUASXKGWXMH-IUCAKERBSA-N
• Isomeric SMILES: C1[C@@H](CO[C@@H]1CBr)C2=CC=CC=C2[N+](=O)[O-]
• Canonical SMILES: C1C(COC1CBr)C2=CC=CC=C2[N+](=O)[O-]

Description

(2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane is a chiral brominated oxolane derivative featuring a 2-nitrophenyl substituent at the C4 position and a bromomethyl group at the C2 position. Its molecular formula is C₁₁H₁₄BrNO₃, with a molecular weight of 288.15 g/mol. The compound’s stereochemistry (2S,4R) is critical for applications in asymmetric synthesis, particularly in pharmaceutical intermediates. The nitro group at the ortho position on the phenyl ring introduces strong electron-withdrawing effects, influencing reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-nitrobenzaldehyde and (S)-glycidol.

Formation of Intermediate: The reaction between 2-nitrobenzaldehyde and (S)-glycidol under basic conditions leads to the formation of an intermediate compound.

Bromination: The intermediate compound is then subjected to bromination using a brominating agent such as N-bromosuccinimide (NBS) to introduce the bromomethyl group.

Cyclization: The final step involves the cyclization of the brominated intermediate to form (2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane.

Industrial Production Methods

Industrial production methods for (2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

(2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane can undergo various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, leading to the formation of new compounds.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The oxolane ring can undergo oxidation under specific conditions to form corresponding oxirane derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium cyanide can be used under mild conditions.

Reduction: Catalysts like palladium on carbon (Pd/C) or platinum oxide (PtO2) are commonly employed.

Oxidation: Oxidizing agents such as m-chloroperbenzoic acid (m-CPBA) can be used.

Major Products Formed

Substitution: Formation of azido or cyano derivatives.

Reduction: Formation of amino derivatives.

Oxidation: Formation of oxirane derivatives.

Scientific Research Applications

(2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.

Medicine: Explored for its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane involves its interaction with molecular targets such as enzymes or receptors. The bromomethyl group can act as an electrophile, facilitating covalent bonding with nucleophilic sites on target molecules. The nitrophenyl group can participate in π-π interactions, enhancing binding affinity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between (2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane and its analogs:

Property	(2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane	(2S,4R)-2-(Bromomethyl)-4-(3-methoxyphenyl)oxolane	(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane
Molecular Formula	C₁₁H₁₄BrNO₃	C₁₂H₁₅BrO₂	C₁₁H₁₃INO₃
Molecular Weight (g/mol)	288.15	271.15	334.04
Substituent Position	2-Nitro (ortho)	3-Methoxy (meta)	4-Nitro (para)
Halogen	Bromine	Bromine	Iodine
Stereochemistry	(2S,4R)	(2S,4R)	(2R,4R)
Key Functional Groups	Bromomethyl, nitro	Bromomethyl, methoxy	Iodomethyl, nitro
Electronic Effects	Strong electron-withdrawing (nitro)	Electron-donating (methoxy)	Strong electron-withdrawing (nitro)
Leaving Group Ability	Moderate (Br)	Moderate (Br)	High (I)
Potential Reactivity	Nucleophilic substitution, nitro reduction	Ether cleavage, bromination	Rapid nucleophilic substitution, nitro reduction

Key Comparative Analysis

Substituent Effects: The ortho-nitro group in the target compound introduces steric hindrance and electronic deactivation, which may slow electrophilic aromatic substitution but enhance stability . In contrast, the meta-methoxy group in the analog (C₁₂H₁₅BrO₂) provides electron-donating effects, increasing ring reactivity toward electrophiles. The para-nitro substituent in the iodo analog (C₁₁H₁₃INO₃) allows for resonance stabilization without significant steric effects, making it more reactive in reduction or coupling reactions .

Halogen Impact :

• Bromine in the target compound and its methoxy analog offers moderate leaving-group ability, suitable for controlled nucleophilic substitutions.
• Iodine in the 4-nitro derivative enhances leaving-group capacity, favoring rapid SN2 reactions, albeit with increased sensitivity to light and heat .

Stereochemical Considerations :

• The (2S,4R) configuration in the target compound may confer distinct chiral interactions in catalysis or drug synthesis compared to the (2R,4R) configuration in the iodo analog, which could alter enantioselectivity in asymmetric reactions .

Physicochemical Properties :

• The iodo analog (MW 334.04) has a higher molecular weight than the brominated compounds, likely reducing solubility in polar solvents.
• The methoxy analog (MW 271.15) lacks nitro groups, improving hydrophobicity but limiting applications in reactions requiring electron-deficient aromatic systems .

Biological Activity

(2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane is a chiral organic compound characterized by its unique structure, which includes a bromomethyl group and a nitrophenyl substituent attached to an oxolane ring. This compound has garnered interest in medicinal chemistry due to its potential biological activities and applications as a biochemical probe for studying enzyme mechanisms.

• Molecular Formula : C$_{13}$H$_{12}$BrN$_{1}$O$_{3}$
• Molecular Weight : 286.12 g/mol
• Stereochemistry : The (2S,4R) configuration is crucial for its reactivity and biological interactions.

The biological activity of (2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane is primarily attributed to the functional groups present in its structure:

• Bromomethyl Group : This group can act as an alkylating agent, facilitating covalent bonding with nucleophilic sites on target enzymes.
• Nitrophenyl Group : Enhances binding affinity through π-π interactions, which are significant in molecular recognition processes.

Biological Interactions

Research indicates that (2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane interacts with various molecular targets, including enzymes and receptors. These interactions are essential for understanding its potential therapeutic roles. The compound's electrophilic nature allows it to engage in significant biochemical reactions that may lead to various biological responses.

Case Studies and Research Findings

• Enzyme Inhibition Studies :
  • In a study examining the compound's interaction with specific enzymes, it was found that the bromomethyl group could effectively inhibit enzyme activity by forming covalent bonds with active site residues. This suggests potential applications in drug design targeting enzyme inhibition.
• Binding Affinity Assessments :
  • Binding studies demonstrated that the nitrophenyl group significantly increases the compound's affinity for certain receptors compared to structurally similar compounds without this substituent. This finding highlights the importance of substituent positioning in drug design.
• Potential Therapeutic Applications :
  • The compound has been explored for its potential use in developing new therapeutic agents aimed at treating various diseases, including cancer. Its ability to selectively interact with molecular targets presents opportunities for creating more effective treatments .

Comparative Analysis with Similar Compounds

The following table compares (2S,4R)-2-(Bromomethyl)-4-(2-nitrophenyl)oxolane with structurally similar compounds:

Compound Name	Key Differences
(2S,4R)-2-(Chloromethyl)-4-(2-nitrophenyl)oxolane	Contains a chloromethyl group instead of bromomethyl.
(2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane	Nitro group is positioned at the meta position.
(2S,4R)-2-(Bromomethyl)-4-(4-nitrophenyl)oxolane	Nitro group is positioned at the para position.

This table illustrates how variations in functional groups influence the biological activity and reactivity of these compounds, emphasizing the significance of precise structural configurations in medicinal chemistry .